Cas no 821799-44-4 (Benzene, [(3E)-7-methyl-3-(trifluoromethyl)-3-octenyl]-)

• Product name: Benzene, [(3E)-7-methyl-3-(trifluoromethyl)-3-octenyl]-
• CAS No: 821799-44-4
• MF: C₁₆H₂₁F₃
• MW: 270.33314
• CID: 696302
• PubChem ID: 71419711

Benzene, [(3E)-7-methyl-3-(trifluoromethyl)-3-octenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(3E)-7-methyl-3-(trifluoromethyl)-3-octenyl]-
• [7-methyl-3-(trifluoromethyl)oct-3-enyl]benzene
• DTXSID00838941
• 821799-44-4
• [7-METHYL-3-(TRIFLUOROMETHYL)OCT-3-EN-1-YL]BENZENE

• Inchi： InChI=1S/C16H21F3/c1-13(2)7-6-10-15(16(17,18)19)12-11-14-8-4-3-5-9-14/h3-5,8-10,13H,6-7,11-12H2,1-2H3
• InChI Key： QNADGLABNUPBDS-UHFFFAOYSA-N
• SMILES： CC(C)CCC=C(CCC1=CC=CC=C1)C(F)(F)F

Computed Properties

• Exact Mass: 270.15953516g/mol
• Monoisotopic Mass: 270.15953516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų